Cas no 1590410-45-9 (3-(1,3-thiazol-4-yl)prop-2-enoic acid)

• Product Name: 3-(1,3-thiazol-4-yl)prop-2-enoic acid
• CAS No: 1590410-45-9
• MF: C₆H₅NO₂S
• MW: 155.174400091171
• CID: 5578820
• Update Time: 2025-05-19

3-(1,3-thiazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-thiazol-4-yl)prop-2-enoic acid

• Inchi： 1S/C6H5NO2S/c8-6(9)2-1-5-3-10-4-7-5/h1-4H,(H,8,9)
• InChI Key： IXZOCDJVRALXCG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CSC=N1

Additional information on 3-(1,3-thiazol-4-yl)prop-2-enoic acid

Research Briefing on 3-(1,3-thiazol-4-yl)prop-2-enoic acid (CAS: 1590410-45-9): Recent Advances and Applications

3-(1,3-thiazol-4-yl)prop-2-enoic acid (CAS: 1590410-45-9) is a thiazole-based derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. This briefing synthesizes the latest research findings on this compound, highlighting its synthetic routes, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-(1,3-thiazol-4-yl)prop-2-enoic acid as a key intermediate in the synthesis of novel kinase inhibitors. The compound's α,β-unsaturated carbonyl moiety enables Michael addition reactions, making it a valuable building block for covalent inhibitors targeting cysteine residues in proteins. Researchers successfully utilized this property to develop selective inhibitors of Bruton's tyrosine kinase (BTK), a target for autoimmune diseases and B-cell malignancies.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 3-(1,3-thiazol-4-yl)prop-2-enoic acid exhibited potent activity against drug-resistant strains of Staphylococcus aureus. The thiazole ring was found to be essential for membrane penetration, while the propenoic acid moiety contributed to target engagement with bacterial enzymes involved in cell wall biosynthesis. These findings open new avenues for addressing the global challenge of antimicrobial resistance.

Recent structural-activity relationship (SAR) studies have further elucidated the importance of the compound's stereochemistry. A 2024 paper in European Journal of Medicinal Chemistry revealed that the (E)-isomer of 3-(1,3-thiazol-4-yl)prop-2-enoic acid shows significantly higher binding affinity to target proteins compared to its (Z)-counterpart, with differences in biological activity exceeding 10-fold in some cases. This has important implications for the synthetic strategies employed in medicinal chemistry programs utilizing this scaffold.

From a synthetic chemistry perspective, novel green chemistry approaches have been developed for the production of 3-(1,3-thiazol-4-yl)prop-2-enoic acid. A 2023 ACS Sustainable Chemistry & Engineering publication described a microwave-assisted, solvent-free synthesis route that improved yields from 65% to 92% while reducing reaction times from 12 hours to 30 minutes. This advancement addresses previous challenges in scaling up production of this valuable intermediate.

Looking forward, the unique properties of 3-(1,3-thiazol-4-yl)prop-2-enoic acid continue to inspire innovative applications. Current preclinical studies are exploring its potential in targeted protein degradation (PROTACs) and as a warhead for covalent inhibitors in oncology. The compound's versatility, combined with recent synthetic and biological insights, positions it as an increasingly important tool in modern drug discovery pipelines.